Cas no 23288-95-1 (bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole)

Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole is a heterocyclic compound featuring an oxadiazole core flanked by two 3,4,5-trimethoxyphenyl groups. This structure confers high thermal and chemical stability, making it suitable for applications in materials science and organic electronics. The electron-rich aromatic systems enhance its potential as a building block for conjugated polymers or fluorescent probes. Its rigid planar geometry and methoxy substituents contribute to favorable π-stacking interactions, which may improve charge transport properties in optoelectronic devices. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. Its stability and electronic properties make it a candidate for advanced material development.
bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole structure
23288-95-1 structure
Product Name:bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
CAS No:23288-95-1
MF:C20H22N2O7
MW:402.397885799408
CID:256470
PubChem ID:31840
Update Time:2025-06-09

bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2,5-bis(3,4,5-trimethoxyphenyl)-
    • 2,5-bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
    • 2,5-Bis-(3,4,5-trimethoxy-phenyl)-[1,3,4]oxadiazole
    • bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
    • CHEMBL1412725
    • 1,3,4-OXADIAZOLE, 2,5-BIS(3,4,5-TRIMETHOXYPHENYL)-
    • SR-01000315848
    • 2,5-Bis(3,4,5-trimetossifenilico)-1,3,4-ossadiazoli
    • DTXSID90177856
    • 2,5-Bis(3,4,5-trimetossifenilico)-1,3,4-ossadiazoli [Italian]
    • 23288-95-1
    • SMR000117818
    • MLS000527344
    • Z50153047
    • HMS2296J13
    • SR-01000315848-1
    • AKOS000646370
    • NCGC00245346-01
    • F1424-0090
    • AF-399/40768929
    • BRN 1050733
    • Inchi： 1S/C20H22N2O7/c1-23-13-7-11(8-14(24-2)17(13)27-5)19-21-22-20(29-19)12-9-15(25-3)18(28-6)16(10-12)26-4/h7-10H,1-6H3
    • InChI Key： PJMJPGFUGZBTAE-UHFFFAOYSA-N
    • SMILES： O1C(C2C=C(C(=C(C=2)OC)OC)OC)=NN=C1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 402.14276
  • Monoisotopic Mass: 402.142701
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.3
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.207
  • Boiling Point: 548°C at 760 mmHg
  • Flash Point: 285.2°C
  • Refractive Index: 1.536
  • PSA: 94.3

bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1424-0090-1mg
bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
 23288-95-1 90%+
1mg
 $54.0 2023-05-17

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